Cas no 827-53-2 (1,4-Dioxane, 2-phenyl-)

1,4-Dioxane, 2-phenyl- structure
Product name:1,4-Dioxane, 2-phenyl-
1,4-Dioxane, 2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Dioxane, 2-phenyl-
- 2-phenyl-1,4-dioxane
- SCHEMBL274428
- 827-53-2
- phenyldioxane
- 2-phenyl-[1,4]dioxane
- DTXSID10553653
-
- Inchi: InChI=1S/C10H12O2/c1-2-4-9(5-3-1)10-8-11-6-7-12-10/h1-5,10H,6-8H2
- InChI Key: WLNDDIWESXCXHM-UHFFFAOYSA-N
- SMILES: C1COC(CO1)C2=CC=CC=C2
Computed Properties
- Exact Mass: 164.083729621g/mol
- Monoisotopic Mass: 164.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
- XLogP3: 1.5
1,4-Dioxane, 2-phenyl- Related Literature
-
1. Quantitative correlation between calculated molecular properties and retention of a series of structurally related racemates on cellulose triacetateRomain M. Wolf,Eric Francotte,Dieter Lohmann J. Chem. Soc. Perkin Trans. 2 1988 893
827-53-2 (1,4-Dioxane, 2-phenyl-) Related Products
- 522624-43-7(3-(4-SEC-BUTYL-5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-YL)-N,N-DIETHYL-BENZENESULFONAMIDE)
- 1804657-37-1(4-Bromo-5-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine)
- 1803929-97-6(5-Hydroxy-2-(trifluoromethoxy)pyridine-3-acetonitrile)
- 53331-43-4(z-val-pro-oh)
- 67810-07-5(Cyclohexaneacetic acid, 1-hydroxy-3,3,5,5-tetramethyl-, ethyl ester)
- 74311-54-9((S,R)-Ppfa)
- 1704638-30-1(7-(2-fluorophenyl)-4-(7-methoxy-1-benzofuran-2-carbonyl)-1,4-thiazepane)
- 23164-67-2((3-Bromo-1H-1,2,4-triazol-5-yl)methanol)
- 2839144-74-8(3-Hydrazinylcyclobutan-1-amine dihydrochloride)
- 1233955-44-6(1-(4-Nitrophenyl)-3-(piperidin-4-yl)ureahydrochloride)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk
